4-fluoro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride

• IUPAC Name: 4-fluoro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzamide;hydrochloride
• InChI: InChI=1S/C16H23FN2O.ClH/c1-15(2)9-13(10-16(3,4)19-15)18-14(20)11-5-7-12(17)8-6-11;/h5-8,13,19H,9-10H2,1-4H3,(H,18,20);1H
• InChI Key: BIUBTLNFDIBVDK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C2=CC=C(C=C2)F)C.Cl
• Molecular Formula: C16H24ClFN2O
• Molecular Weight: 314.82 g/mol

Description

4-fluoro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride, also known as LMT-28, is a chemical compound that has recently gained attention in scientific research. This compound belongs to the class of piperidine derivatives and is a potent inhibitor of the enzyme acetylcholinesterase. The inhibition of this enzyme has been linked to the treatment of various neurological disorders, including Alzheimer's disease.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride involves the inhibition of acetylcholinesterase. This enzyme is responsible for the breakdown of acetylcholine, a neurotransmitter that is involved in various cognitive functions. By inhibiting this enzyme, the levels of acetylcholine in the brain are increased, leading to improved cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride are primarily related to its inhibition of acetylcholinesterase. The increased levels of acetylcholine in the brain have been shown to improve cognitive function, including memory and attention. However, the compound has also been shown to have some side effects, including nausea and vomiting, which may limit its use in certain applications.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride in lab experiments include its high potency and selectivity as an acetylcholinesterase inhibitor. This makes it a valuable tool for studying the role of acetylcholine in various neurological disorders. However, the compound's side effects, including nausea and vomiting, may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 4-fluoro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride. One direction is the development of more potent and selective inhibitors of acetylcholinesterase. Another direction is the investigation of the compound's potential in the treatment of other neurological disorders, such as Huntington's disease and multiple sclerosis. Finally, the compound's potential as a diagnostic tool for Alzheimer's disease and other neurological disorders is also an area of future research.

Synthesis Methods

The synthesis of 4-fluoro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride involves the reaction of 4-fluorobenzoyl chloride with 2,2,6,6-tetramethylpiperidine in the presence of a base. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of the compound. This synthesis method has been reported to yield high purity and high yields of the compound.

Scientific Research Applications

The primary application of 4-fluoro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride is in the field of neuroscience. The compound has been shown to be a potent inhibitor of acetylcholinesterase, an enzyme that is responsible for the breakdown of acetylcholine in the brain. The inhibition of this enzyme has been linked to the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and myasthenia gravis.